N1-(isoxazol-3-yl)-N2-((5-(thiophen-3-yl)furan-2-yl)methyl)oxalamide

Specification

• CAS No.: 2034486-76-3
• Molecular Formula: C14H11N3O4S
• Molecular Weight: 317.32
• IUPAC Name: N'-(1,2-oxazol-3-yl)-N-[(5-thiophen-3-ylfuran-2-yl)methyl]oxamide
• Standard InChI: InChI=1S/C14H11N3O4S/c18-13(14(19)16-12-3-5-20-17-12)15-7-10-1-2-11(21-10)9-4-6-22-8-9/h1-6,8H,7H2,(H,15,18)(H,16,17,19)
• Standard InChI Key: JJVZOMOXYMHCBD-UHFFFAOYSA-N
• SMILES: C1=CON=C1NC(=O)C(=O)NCC2=CC=C(O2)C3=CSC=C3

Introduction

N1-(isoxazol-3-yl)-N2-((5-(thiophen-3-yl)furan-2-yl)methyl)oxalamide is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the oxalamide derivative category, which is known for its diverse biological properties. The presence of an isoxazole ring, a thiophene ring, and a furan moiety in its structure suggests potential applications in the development of novel therapeutic agents.

Synthesis and Chemical Reactions

The synthesis of N1-(isoxazol-3-yl)-N2-((5-(thiophen-3-yl)furan-2-yl)methyl)oxalamide typically involves multiple steps, although detailed synthetic routes are not extensively documented in the available literature. The compound can undergo various chemical reactions, which are influenced by its structural features and functional groups.

Synthesis Steps Overview

• Starting Materials: Typically involve isoxazole and thiophene derivatives.

• Reaction Conditions: Specific conditions such as temperature, solvent, and catalysts are crucial for optimizing yields.

• Purification: Techniques like high-performance liquid chromatography (HPLC) may be used to enhance purity.

Mechanism of Action and Biological Activity

The mechanism of action for N1-(isoxazol-3-yl)-N2-((5-(thiophen-3-yl)furan-2-yl)methyl)oxalamide involves interactions with specific molecular targets, which can lead to modulation of biological pathways. While detailed studies on its biological activity are ongoing, initial findings suggest potential efficacy against various biological targets. This compound is of interest for its possible applications in drug development due to its unique structural features.

Biological Activity Table

Biological Activity	Potential Applications
Antimicrobial Properties	Potential use in antimicrobial therapies
Anticancer Properties	Investigated for cancer treatment applications
Neuroprotective Effects	Possible role in neuroprotection and neurodegenerative diseases

Comparison with Similar Compounds

N1-(isoxazol-3-yl)-N2-((5-(thiophen-3-yl)furan-2-yl)methyl)oxalamide is distinct from other oxalamide derivatives due to its specific combination of heterocyclic rings. Compared to compounds like N1-(isoxazol-3-yl)-N2-phenethyloxalamide, which also features an isoxazole ring but lacks the thiophene and furan moieties, this compound exhibits unique chemical and biological properties.

Comparison Table

Compound	Structural Features	Biological Activity
N1-(isoxazol-3-yl)-N2-((5-(thiophen-3-yl)furan-2-yl)methyl)oxalamide	Isoxazole, Thiophene, Furan	Potential antimicrobial and anticancer properties
N1-(isoxazol-3-yl)-N2-phenethyloxalamide	Isoxazole, Phenethyl	Inhibition of protein kinases, potential in cancer treatment
N1-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-N2-(isoxazol-3-yl)oxalamide	Isoxazole, Thiophene, Furan	Investigated for biological activities

Future Research Directions

Further research is necessary to fully elucidate the mechanisms of action and potential therapeutic applications of N1-(isoxazol-3-yl)-N2-((5-(thiophen-3-yl)furan-2-yl)methyl)oxalamide. Studies focusing on its interactions with specific molecular targets and pathways will be crucial for understanding its biological effects and optimizing its use in drug development.